1-methyl-4-phenyl-3-(1-(3-(phenylthio)propanoyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-methyl-4-phenyl-5-[1-(3-phenylsulfanylpropanoyl)piperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H26N4O2S/c1-25-23(29)27(19-8-4-2-5-9-19)22(24-25)18-12-15-26(16-13-18)21(28)14-17-30-20-10-6-3-7-11-20/h2-11,18H,12-17H2,1H3
• InChI Key: QKJZWBHWIYTOCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)CCSC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H26N4O2S
• Molecular Weight: 422.5 g/mol

Description

1-methyl-4-phenyl-3-(1-(3-(phenylthio)propanoyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H26N4O2S and its molecular weight is 422.55. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

Research has demonstrated the use of related triazole derivatives in catalytic processes. For example, half-sandwich Ruthenium(II) complexes using triazole-based organosulfur/-selenium ligands were explored for their catalytic oxidation and transfer hydrogenation aspects. These complexes showed efficiency in catalytic processes, with the nature of the triazole coordination affecting the catalytic activity (Saleem et al., 2013). Similarly, Cp*RhIII/IrIII–1,2,3-triazole-based organochalcogen ligand complexes were studied for catalyst activation, demonstrating their potential in transfer hydrogenation and Oppenauer-type oxidation of alcohols (Saleem et al., 2014).

Structural and Biological Activities

The structural characterization and analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles have been conducted, highlighting the role of these interactions in molecular packing (Shukla et al., 2017). Additionally, novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives exhibited significant antimicrobial activity against a variety of microorganisms, showcasing the therapeutic potential of triazole derivatives (Suresh et al., 2016).

Molecular Docking and Inhibitor Studies

Molecular stabilities, conformational analyses, and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole were performed to investigate their EGFR inhibitor capabilities, providing insights into their anti-cancer properties (Karayel, 2021).